Cas no 2138538-00-6 (2-(5-amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(5-amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 2138538-00-6
• MF: C₈H₁₄FN₃O
• MW: 187.214664936066
• CID: 6097391
• PubChem ID: 165963773
• Update Time: 2025-08-01

2-(5-amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol
• 2138538-00-6
• EN300-1150020

• Inchi： 1S/C8H14FN3O/c1-2-3-6-7(9)8(10)12(11-6)4-5-13/h13H,2-5,10H2,1H3
• InChI Key： AVLVSORHBMOHOM-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(CCO)N=C1CCC

Computed Properties

• Exact Mass: 187.11209024g/mol
• Monoisotopic Mass: 187.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-(5-amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol

2-(5-Amino-4-Fluoro-3-Propyl-1H-Pyrazol-1-yl)ethan-1-ol: A Comprehensive Overview

2-(5-Amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2138538-00-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to 2-(5-amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol.

Chemical Structure and Synthesis

The molecular formula of 2-(5-amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol is C₉H₁₄FNO₂, with a molecular weight of 197.20 g/mol. The compound features a pyrazole ring substituted with an amino group, a fluorine atom, and a propyl group, along with an ethanediol moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 2-(5-amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol can be achieved through various methods. One common approach involves the reaction of 4-fluoroacetophenone with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization with propionyl chloride to yield the pyrazole ring. Subsequent alkylation with ethylene oxide results in the formation of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions and catalysts that minimize byproduct formation.

Biological Activities

2-(5-Amino-4-fluoro-3-propyl-1H-pyrazol-1-yl)ethan-1-ol has been extensively studied for its potential therapeutic applications. One of its most notable activities is its anti-inflammatory effect. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(5-amino-4-fluoro-3-propyl-1H-pyrazol-1-y l)ethan - 1 - ol has also demonstrated analgesic effects. Studies in animal models have indicated that it can reduce pain sensitivity without causing significant side effects, suggesting its potential use in pain management therapies.

Clinical Trials and Research Findings

The potential therapeutic applications of 2-(5-amino - 4 - fluoro - 3 - propyl - 1H - pyrazol - 1 - yl)ethan - 1 - ol have led to several clinical trials aimed at evaluating its safety and efficacy. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no serious adverse events reported. Phase II trials are currently underway to further assess its effectiveness in treating specific conditions such as chronic pain and inflammatory disorders.

Recent research has also explored the mechanism of action of 2-(5-amino - 4 - fluoro - 3 - propyl - 1H - pyrazol - 1 - yl)ethan - 1 - ol. Studies have indicated that it may act through multiple pathways, including modulation of ion channels, inhibition of inflammatory mediators, and interaction with specific receptors involved in pain signaling. These findings provide valuable insights into the compound's multifaceted biological activities and potential therapeutic targets.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 2-(5-amino - 4 - fluoro - 3 - propyl - 1H - pyrazol - 1 - yl)ethan - 1 - ol holds great promise for advancing our understanding of its biological activities and therapeutic potential. As more data from clinical trials become available, it is likely that this compound will find applications in a wide range of medical conditions. The unique combination of anti-inflammatory and analgesic properties makes it a valuable addition to the arsenal of drugs used in pain management and inflammatory disease treatment.

In conclusion, 2-(5-amino - 4 - fluoro - 3 - propyl - 1H - pyrazol - 1-y l)ethan – 1 – ol (CAS No. 2138538 – 00 – 6) is a promising compound with significant potential in medicinal chemistry. Its well-defined chemical structure, diverse biological activities, and favorable safety profile make it an attractive candidate for further development and clinical application.